Cas no 61434-02-4 (2-Propenoic acid, 2-cyano-, 2-ethoxy-2-oxoethyl ester)

2-Propenoic acid, 2-cyano-, 2-ethoxy-2-oxoethyl ester structure
61434-02-4 structure
Product Name:2-Propenoic acid, 2-cyano-, 2-ethoxy-2-oxoethyl ester
CAS No:61434-02-4
MF:C8H9NO4
MW:183.161362409592
CID:479649
PubChem ID:9812945
Update Time:2025-04-19

2-Propenoic acid, 2-cyano-, 2-ethoxy-2-oxoethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 2-cyano-, 2-ethoxy-2-oxoethyl ester
    • (2-ethoxy-2-oxoethyl) 2-cyanoprop-2-enoate
    • 61434-02-4
    • SCHEMBL4826914
    • DTXSID20431034
    • Inchi: 1S/C8H9NO4/c1-3-12-7(10)5-13-8(11)6(2)4-9/h2-3,5H2,1H3
    • InChI Key: RODKVBQIDLYTSW-UHFFFAOYSA-N
    • SMILES: O(C(COC(C(C#N)=C)=O)=O)CC

Computed Properties

  • Exact Mass: 183.05317
  • Monoisotopic Mass: 183.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 76.4Ų

Experimental Properties

  • PSA: 76.39
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